molecular formula C9H8INO3 B8459883 3-((4-Iodophenyl)amino)-3-oxopropanoic acid

3-((4-Iodophenyl)amino)-3-oxopropanoic acid

Cat. No. B8459883
M. Wt: 305.07 g/mol
InChI Key: UJHSNFKCBJUMQQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-((4-Iodophenyl)amino)-3-oxopropanoic acid is a useful research compound. Its molecular formula is C9H8INO3 and its molecular weight is 305.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-((4-Iodophenyl)amino)-3-oxopropanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-((4-Iodophenyl)amino)-3-oxopropanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-((4-Iodophenyl)amino)-3-oxopropanoic acid

Molecular Formula

C9H8INO3

Molecular Weight

305.07 g/mol

IUPAC Name

3-(4-iodoanilino)-3-oxopropanoic acid

InChI

InChI=1S/C9H8INO3/c10-6-1-3-7(4-2-6)11-8(12)5-9(13)14/h1-4H,5H2,(H,11,12)(H,13,14)

InChI Key

UJHSNFKCBJUMQQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1NC(=O)CC(=O)O)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture containing 4-iodoaniline (400 g, 1.83 mol) and 2,2-dimethyl-1,3-dioxane-4,6-dione (263 g, 1.83 mol) was stirred at 80° C. After 2 hours, the mixture was cooled to 23° C. and then ethyl acetate (5 L) was added. The mixture was extracted with aqueous sodium hydroxide solution (110 g of sodium hydroxide dissolved in 5 L of water). The basic aqueous layer was washed with ethyl acetate (3 L). The washed layer was brought to pH 2 with 6 M aqueous hydrochloric acid solution. The acidic aqueous solution was extracted with ethyl acetate (3×3 L). The organic layers were combined and the combined solution was dried with magnesium sulfate. The dried solution was filtered and the filtrate was concentrated to afford the title compound as a yellow solid.
Quantity
400 g
Type
reactant
Reaction Step One
Quantity
263 g
Type
reactant
Reaction Step One
Quantity
5 L
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.